Cas no 36556-47-5 (2,3-Difluorochlorobenzene)

• Product Name: 2,3-Difluorochlorobenzene
• CAS No: 36556-47-5
• MF: C₆H₃ClF₂
• MW: 148.537827730179
• MDL: MFCD04112584
• CID: 54599
• PubChem ID: 2782762
• Update Time: 2025-11-02

2,3-Difluorochlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,3-difluorobenzene
• 2,3-DIFLUOROCHLOROBENZENE
• 1,2-Difluor-3-chlorbenzol
• 1-Chlor-2,3-difluorbenzol
• 3-chloro-1,2-difluorobenzene
• Benzene,1-chloro-2,3-difluoro
• Chlordifluorbenzol
• chlorodifluorobenzene
• Benzene,1-chloro-2,3-difluoro-
• o-difluorochlorobenzene
• PubChem4396
• KSC576Q4B
• ZBNCSBMIRFHJEL-UHFFFAOYSA-N
• Benzene, 1-chloro-2,3-difluoro-
• SBB086602
• AS01529
• AM61930
• LS10287
• CM12214
• VZ21343
• SY064704
• N578
• FT-0640395
• EN300-117090
• MFCD04112584
• 36556-47-5
• AKOS005064097
• AC-4517
• SCHEMBL1039840
• A20476
• 1-Chloro-2 pound not3-difluorobenzene
• GS-3400
• CS-W021314
• DTXSID80382275
• FT-0657678
• 2,3-Difluorochlorobenzene

• MDL： MFCD04112584
• Inchi： 1S/C6H3ClF2/c7-4-2-1-3-5(8)6(4)9/h1-3H
• InChI Key： ZBNCSBMIRFHJEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1F)F

Computed Properties

• Exact Mass: 147.98900
• Monoisotopic Mass: 147.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.8

Experimental Properties

• Density: 1.352
• Boiling Point: 137.1°Cat760mmHg
• Flash Point: 34.6°C
• Refractive Index: 1.478
• PSA: 0.00000
• LogP: 2.61820

2,3-Difluorochlorobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,3-Difluorochlorobenzene

2,3-Difluorochlorobenzene (CAS No. 36556-47-5): Properties, Applications, and Market Insights

2,3-Difluorochlorobenzene (CAS No. 36556-47-5) is a specialized aromatic compound with significant applications in pharmaceutical and agrochemical industries. This halogenated benzene derivative, featuring both fluorine and chlorine substituents, has gained attention due to its unique chemical properties and versatility in synthetic chemistry. As researchers and manufacturers seek high-performance intermediates for complex molecular architectures, 2,3-difluorochlorobenzene derivatives have emerged as valuable building blocks.

The molecular structure of 2,3-difluorochlorobenzene combines the electron-withdrawing effects of fluorine atoms with the reactivity of the chlorine substituent. This combination creates a highly tunable chemical platform that enables diverse transformations. Recent studies highlight its importance in developing next-generation materials and bioactive compounds, particularly in response to growing demand for precision chemical synthesis and sustainable manufacturing processes.

In pharmaceutical applications, 2,3-difluorochlorobenzene intermediates contribute to the synthesis of various drug candidates. The compound's ability to influence molecular conformation and binding properties makes it particularly valuable in medicinal chemistry optimization. Researchers frequently search for "2,3-difluorochlorobenzene synthesis" and "CAS 36556-47-5 applications" when developing new therapeutic agents, especially in fields like central nervous system drugs and anti-inflammatory compounds.

The agrochemical industry utilizes 2,3-difluorochlorobenzene derivatives in developing advanced crop protection agents. As global agriculture faces challenges from climate change and pesticide resistance, there's increasing interest in "novel fluorinated agrochemicals" and "halogenated benzene pesticides." The compound's structural features enable the creation of products with improved environmental profiles and targeted activity, addressing current concerns about sustainable agriculture and food security.

From a technical perspective, 2,3-difluorochlorobenzene demonstrates excellent stability under various conditions, making it suitable for multistep synthetic processes. Its physical properties, including boiling point and solubility characteristics, are frequently searched parameters (e.g., "36556-47-5 physical properties") by process chemists optimizing industrial-scale reactions. The compound's handling and storage requirements follow standard protocols for halogenated aromatics, with particular attention to material compatibility and process safety.

The market for 2,3-difluorochlorobenzene has shown steady growth, driven by expanding applications in electronic materials and specialty chemicals. Industry analysts tracking "fluorinated benzene market trends" note increasing demand from Asia-Pacific regions, particularly for high-purity grades used in advanced material synthesis. Recent supply chain developments have also made CAS 36556-47-5 more accessible to research institutions and smaller manufacturers worldwide.

Environmental considerations surrounding halogenated organic compounds have led to innovations in the production and application of 2,3-difluorochlorobenzene. Manufacturers now emphasize "green chemistry approaches" to its synthesis, responding to searches for "eco-friendly fluorochemical production." These developments align with global initiatives for responsible chemical management while maintaining the compound's technical advantages.

Quality specifications for 2,3-difluorochlorobenzene typically focus on purity levels (often >98%) and the absence of specific impurities. Analytical methods like GC-MS and HPLC are commonly employed for quality control, with many researchers searching for "CAS 36556-47-5 analytical methods" when establishing testing protocols. The compound's spectroscopic characteristics, including distinctive NMR patterns, serve as important identification markers.

Future developments involving 2,3-difluorochlorobenzene may focus on novel catalytic systems for its functionalization and incorporation into advanced polymeric materials. The growing field of fluorine chemistry continues to uncover new applications for such compounds, particularly in energy storage systems and electronic device manufacturing. These emerging uses complement its established roles in life sciences and maintain CAS 36556-47-5 as a compound of ongoing scientific and industrial interest.

For researchers and manufacturers working with 2,3-difluorochlorobenzene, understanding its structure-activity relationships remains crucial. The strategic placement of fluorine and chlorine atoms creates unique electronic effects that influence reactivity in cross-coupling reactions and other transformations. This knowledge helps address common search queries like "2,3-difluorochlorobenzene reactivity" and "selective functionalization of halogenated benzenes," supporting innovation across multiple chemical disciplines.